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Compound of Interest

Compound Name: Pyracarbolid

Cat. No.: B1194529

Application Notes and Protocols: Pyracarbolid

For Researchers, Scientists, and Drug Development Professionals

Introduction to Pyracarbolid

Pyracarbolid is a systemic fungicide belonging to the anilide class of chemicals. Its primary
mechanism of action involves the inhibition of succinate dehydrogenase (SDH), also known as
Complex Il, a critical enzyme in both the mitochondrial electron transport chain and the Krebs
cycle.[1] By disrupting cellular respiration, Pyracarbolid effectively inhibits the growth of
susceptible fungi. In a laboratory setting, its specific mode of action makes it a valuable tool for
studying mitochondrial function, cellular metabolism, and the downstream signaling pathways
affected by mitochondrial stress, such as the production of reactive oxygen species (ROS) and
subsequent cellular responses.

Chemical and Physical Properties

The following table summarizes the key quantitative data for Pyracarbolid.
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Property Value Reference(s)
CAS Number 24691-76-7 [2]

Molecular Formula C13H15NO2 [3]

Molecular Weight 217.26 g/mol [2][3]

Melting Point 110-111 °C [2]

Purity >98% (Analytical Standard) [4]

Solubility (at 20 °C)

Water 600 mg/L [5]

Ethanol 89,000 mg/L (89 g/L) [5]

Data not available, but
DMSO recommended as a solvent for

organic compounds.

Signaling Pathway of Pyracarbolid Action

Pyracarbolid exerts its biological effect by inhibiting Succinate Dehydrogenase (SDH) at the
ubiquinone-binding site. This inhibition disrupts the flow of electrons in the mitochondrial
respiratory chain, leading to an accumulation of succinate, a decrease in ATP synthesis, and an
increase in the production of Reactive Oxygen Species (ROS). Elevated ROS can, in turn,
activate stress-response signaling cascades, such as the Mitogen-Activated Protein Kinase
(MAPK) pathway, influencing cellular processes like apoptosis and inflammation.
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Pyracarbolid inhibits SDH (Complex IlI), increasing ROS and affecting downstream signaling.

Experimental Protocol: Stock Solution Preparation

This protocol details the preparation of a 100 mM Pyracarbolid stock solution in Dimethyl
Sulfoxide (DMSO).

4.1. Materials and Equipment

Pyracarbolid powder (analytical standard, purity >298%)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Analytical balance

Spatula

Weighing paper or boat
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Microcentrifuge tubes or amber glass vials for storage

Pipettors and sterile pipette tips

Vortex mixer

Optional: Syringe filters (0.22 um, PTFE or other solvent-compatible material) for sterilization
4.2. Safety Precautions

Work in a chemical fume hood or well-ventilated area.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Pyracarbolid before handling.

DMSO can facilitate the absorption of chemicals through the skin; handle with extreme care.

4.3. Calculation To prepare a 100 mM (0.1 M) stock solution, the required mass of
Pyracarbolid must be calculated.

e Molecular Weight (MW): 217.26 g/mol

e Desired Concentration (C): 100 mM = 0.1 mol/L

e Desired Volume (V): e.g., 1 mL=0.001 L

Formula: Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Example for 1 mL of 100 mM solution: Mass (g) = 0.1 mol/L x 0.001 L x 217.26 g/mol =
0.021726 g Mass (mg) =21.73 mg

Note: Adjust the calculation based on the purity of the compound. For 98% purity, divide the
calculated mass by 0.98 (e.g., 21.73 mg/ 0.98 = 22.17 mg).

4.4. Step-by-Step Procedure
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» Weighing: Accurately weigh the calculated amount of Pyracarbolid powder (e.g., 22.17 mg
for 98% purity to make 1 mL) and place it into a sterile microcentrifuge tube or amber vial.

» Solubilization: Add the desired volume of sterile DMSO (e.g., 1 mL) to the tube containing
the powder.

 Dissolving: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

 Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, it should
be filter-sterilized. Draw the solution into a sterile syringe, attach a 0.22 um solvent-
compatible syringe filter, and dispense the filtered solution into a new sterile, light-protected
tube.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots in sterile microcentrifuge tubes.

e Labeling: Clearly label each aliquot with the compound name, concentration (100 mM),
solvent (DMSO), and preparation date.

o Storage: Store the aliquots at -20°C or -80°C for long-term stability. Protect from light.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for preparing a Pyracarbolid stock solution.
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Workflow for the preparation of Pyracarbolid stock solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1194529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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